Cas no 933753-40-3 (Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro-)

• Product Name: Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro-
• CAS No: 933753-40-3
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 999700
• Update Time: 2024-02-08

Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro-

• Inchi： 1S/C11H8N2O2/c14-11(15)7-5-12-10-9(7)6-3-1-2-4-8(6)13-10/h1-5,12-13H,(H,14,15)
• InChI Key： WALACEVKGRHCBH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2C(C(O)=O)=CNC1=2

Computed Properties

• Exact Mass: 200.059
• Monoisotopic Mass: 200.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9A^2